Cas no 1192720-12-9 (2-fluoro-4-(piperidin-1-yl)aniline)

• Product Name: 2-fluoro-4-(piperidin-1-yl)aniline
• CAS No: 1192720-12-9
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• MDL: MFCD21997334
• CID: 5656040
• PubChem ID: 66914948
• Update Time: 2025-10-31

2-fluoro-4-(piperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-2750420
• 1192720-12-9
• AKOS019067294
• 2-fluoro-4-piperidin-1-ylaniline
• 2-fluoro-4-(piperidin-1-yl)aniline
• SCHEMBL1127082
• Benzenamine, 2-fluoro-4-(1-piperidinyl)-

• MDL： MFCD21997334
• Inchi： 1S/C11H15FN2/c12-10-8-9(4-5-11(10)13)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7,13H2
• InChI Key： PGQHNWDCMNKBCH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1CCCCC1)N

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 345.7±32.0 °C(Predicted)
• pka: 6.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-fluoro-4-(piperidin-1-yl)aniline

2-Fluoro-4-(Piperidin-1-yl)Aniline: A Comprehensive Overview

The compound 2-fluoro-4-(piperidin-1-yl)aniline, with CAS No. 1192720-12-9, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a fluorine atom at the 2-position and a piperidine ring attached to the 4-position of an aniline backbone. This combination makes it a versatile building block for synthesizing various bioactive compounds.

Recent studies have highlighted the importance of halogenated aromatic compounds like 2-fluoro-4-(piperidin-1-yl)aniline in medicinal chemistry. Fluorine, being an electron-withdrawing group, plays a crucial role in modulating the electronic properties of aromatic rings, which can enhance the binding affinity of the molecule to target proteins. The piperidine moiety, on the other hand, introduces a rigid structure and potential hydrogen bonding capabilities, making it an attractive component for designing bioactive molecules.

The synthesis of 2-fluoro-4-(piperidin-1-yl)aniline typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated an efficient method for synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining product quality.

In terms of applications, 2-fluoro-4-(piperidin-1-yl)aniline has shown promise in various therapeutic areas. One notable application is its use as a precursor for developing antidepressant drugs. The piperidine ring in the molecule is known to interact with serotonin reuptake transporters, making it a valuable intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). Additionally, this compound has been explored for its potential in anti-inflammatory agents, where its fluorinated structure contributes to enhanced bioavailability and reduced toxicity.

Recent advancements in computational chemistry have further elucidated the properties of 2-fluoro-4-(piperidin-1-yl)aniline. Molecular docking studies have revealed that this compound exhibits strong binding affinities to several pharmacologically relevant targets, including kinase enzymes and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for drug development.

The physical properties of 2-fluoro-4-(piperidin-1-yl)aniline also make it suitable for various chemical transformations. Its solubility in organic solvents facilitates its use in reactions requiring precise control over reaction conditions. Furthermore, its stability under mild reaction conditions ensures that it can be incorporated into complex synthetic pathways without decomposition.

In conclusion, 2-fluoro-4-(piperidin-1-yli)aniline (CAS No. 1192720-12-) is a versatile and valuable compound in contemporary organic chemistry. Its unique structure, combined with recent research advancements, positions it as a key player in drug discovery and development. As researchers continue to explore its potential applications, this compound is expected to contribute significantly to the advancement of medicinal chemistry.